Cas no 1076199-35-3 (2-Phthalimidyl-3-(3’-hydroxyphenyl)propionic Acid Methyl Ester)

• Product Name: 2-Phthalimidyl-3-(3’-hydroxyphenyl)propionic Acid Methyl Ester
• CAS No: 1076199-35-3
• MF: C₁₈H₁₅NO₅
• MW: 325.315405130386
• CID: 1061295
• PubChem ID: 45040247
• Update Time: 2025-05-24

2-Phthalimidyl-3-(3’-hydroxyphenyl)propionic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Phthalimidyl-3-(3’-hydroxyphenyl)propionic Acid Methyl Ester
• 2-PhthaliMidyl-3-(3'-hydroxyphenyl)propionic Acid Methyl Ester
• methyl 2-(1,3-dioxoisoindol-2-yl)-3-(3-hydroxyphenyl)propanoate
• DB-228242
• Methyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-(3-hydroxyphenyl)propanoate
• 2-PHTHALIMIDYL-3-(3HYDROXYPHENYL)PROPIONIC ACID METHYL ESTER
• 1076199-35-3
• 2-Phthalimidyl-3-(3 inverted exclamation mark -hydroxyphenyl)propionic Acid Methyl Ester
• Methyl 2-(1,3-dioxoisoindolin-2-yl)-3-(3-hydroxyphenyl)propanoate
• DTXSID50662172

• Inchi： 1S/C18H15NO5/c1-24-18(23)15(10-11-5-4-6-12(20)9-11)19-16(21)13-7-2-3-8-14(13)17(19)22/h2-9,15,20H,10H2,1H3
• InChI Key： KIGGKSHXBJRUFV-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=CC=C(C=1)O)N1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 325.09500
• Monoisotopic Mass: 325.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 523.7±45.0 °C at 760 mmHg
• Flash Point: 270.5±28.7 °C
• PSA: 83.91000
• LogP: 1.71040
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-Phthalimidyl-3-(3’-hydroxyphenyl)propionic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Phthalimidyl-3-(3’-hydroxyphenyl)propionic Acid Methyl Ester

Research Update on 2-Phthalimidyl-3-(3’-hydroxyphenyl)propionic Acid Methyl Ester (CAS: 1076199-35-3)

2-Phthalimidyl-3-(3’-hydroxyphenyl)propionic Acid Methyl Ester (CAS: 1076199-35-3) is a synthetic compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory pathways and neurodegenerative diseases. This research brief consolidates the latest findings on its chemical properties, biological activities, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1076199-35-3 exhibits notable anti-inflammatory properties by inhibiting the NF-κB signaling pathway. The compound's unique structure, featuring a phthalimide moiety and a hydroxyphenyl group, allows it to interact with key proteins involved in cytokine production. In vitro assays using macrophage cell lines showed a 40-50% reduction in pro-inflammatory cytokines (IL-6 and TNF-α) at concentrations of 10-50 μM, suggesting its potential as a lead compound for inflammatory disease therapeutics.

Further investigations into its pharmacokinetic profile revealed that the methyl ester group in 1076199-35-3 enhances cellular permeability while maintaining stability in physiological conditions. A recent patent application (WO2023056789) highlights its use as a prodrug, with the ester linkage undergoing hydrolysis in vivo to release the active carboxylic acid derivative. This property makes it particularly valuable for oral drug formulations targeting chronic inflammatory conditions.

In the context of neurodegenerative research, a 2024 preprint on bioRxiv reported that derivatives of 2-Phthalimidyl-3-(3’-hydroxyphenyl)propionic Acid Methyl Ester showed promising neuroprotective effects in animal models of Parkinson's disease. The compound's ability to cross the blood-brain barrier and its antioxidant properties were identified as key factors in reducing neuronal oxidative stress. These findings position 1076199-35-3 as a versatile scaffold for CNS-targeted drug development.

Synthetic methodologies for 1076199-35-3 have also advanced significantly. A green chemistry approach published in Organic Process Research & Development (2023) described a solvent-free, catalytic synthesis route with 85% yield and improved purity (>98%). This development addresses previous challenges in large-scale production and makes the compound more accessible for preclinical studies.

Current research gaps include the need for more comprehensive toxicology studies and structure-activity relationship (SAR) analyses of various derivatives. Several pharmaceutical companies have included 1076199-35-3 in their screening libraries, indicating growing industry interest. Future directions may explore its potential in combination therapies and as a molecular probe for studying inflammatory signaling pathways.